Sustainable synthesis of acrolein, a key chemical intermediate, from biomass-derived glycerol is highly attractive. However, conventional catalysts for the dehydration of glycerol suffer from low acrolein selectivity and high deactivation tendency. Herein, a novel green catalyst (HPW/T0.6 S-COOH) was prepared and employed in the dehydration of glycerol in a continuous flow reactor. The performance of different catalysts and the effects of reaction conditions (reaction temperature, N2 flow rate, and glycerol concentration) were examined. The HPW/T0.6 S-COOH catalyst provides the best glycerol conversion of 96.38% and acrolein selectivity of 92.01%. The NH3-TPD and pyridine-FTIR results indicate that the Brønsted acid site is more susceptible to acrolein, while the weak strength acid site effectively prevents the further reaction of acrolein, providing practical insights for the rational design of efficient and continuous synthesis of acrolein catalysts.

AbstractHerein, we report the first continuous-flow biomimetic cyclization of reticuline derivatives to aporphine alkaloids via ortho-quinol intermediates. The two-step flow process involves an initial oxidative dearomatization of reticuline derivatives to using hypervalent iodine(III) reagents, followed by a TMSOTf-mediated electrophilic cyclization. The high sensitivity of ortho-quinol compounds is mitigated by the mild experimental conditions and fast reaction rates offered by flow reactors. A preliminary structure–reactivity relationship suggests that both steps of the process are favored with strongly electron-rich substrates, similar to what is observed in nature.Article highlights• A continuous-flow electrophilic cyclization of reticuline derivatives to aporphine alkaloids via ortho-quinol intermediates is developed• The two-step flow process proceeds at room temperature and without protecting group• The high sensitivity of ortho-quinol compounds is mitigated by the assets of flow reactorsGraphical Abstract

In this study, m-xylene nitration was scaled up in a microreactor. The effects of temperature, molar ratio, and mass fraction of sulfuric acid on the two synthesis methods were systematically analyzed. The reaction temperature and mass fraction of sulfuric acid are the main factors influencing the generation of poly-nitro impurities when the mixed acid reacts with m-xylene. When the mixed acid is used as the nitrating agent, it is difficult to control the product selectivity and the yield of poly-nitro impurities by changing the reaction conditions. A two-step nitration method was designed to solve the problems of product selectivity and yield of poly-nitro impurities. In the first step, nitric acid is used as a nitrating agent to react with m-xylene. In the second step, sulfuric acid is added to the second microreactor. It acts as a catalyst to continue activating the nitric acid in the first step to react with the unconverted m-xylene. Under the optimal experimental conditions, the yield of mono-nitro products reached 99%, and throughput of 1 kg/h. It has good advantages for industrial production compared with other methods reported in the literature. The way presented in this study can provide a reference for the design of kilogram-scale synthesis with rapid and high exothermic reactions in microreactors.

Hazardous reagents such as sulfur dioxide (SO2) and chlorine (Cl2) are powerful and atom-efficient reagents for respectively introducing the ‘SO2’ moiety and ‘Cl’ atom into organic molecules. However, their use is limited due to a lack of protocols and methods to access them in laboratories readily. This article describes the development of a prototype, method, and process for accessing hazardous gaseous reagents safely on demand continuously for further utilization in organic synthesis. The prototype was validated by producing SO2 from readily accessible laboratory reagents sodium sulfite (Na2SO3) and sulfuric acid (H2SO4). The generated SO2 was successfully utilized for the synthesis of aryl sulfinate salts, which were subsequently converted to sulfonamides and sulfone-containing bicalutamide drugs. The broader applicability of the reactor prototype has also been demonstrated in the generation of chlorine gas from bleach (NaOCl) and hydrochloric acid (HCl), followed by the separation of chlorine gas from an acidic aqueous reaction mixture. The utilization of the separated chlorine gas was demonstrated in the synthesis of silyl chlorides in both batch and continuous manners. The present reactor prototype not only enables safe and convenient access to highly hazardous gaseous reagents for facile organic synthesis in laboratories, but also eliminates the risks in handling, storage, and transportation of hazardous gaseous reagents in cylinders.Graphical abstract

A metal-free catalyzed oxidation of 2-nitro-4-methylsulfonatotoluene(NMST) to produce 2-nitro-4-methylsulfonatobenzoic acid(NMSBA) under Taylor flow regimes is introduced. N,N′,N″- trihydroxyisocyanuric acid (THICA) as the catalyst and nitric acid as promoter, molecular oxygen as oxidant. The related parameters, such as residence time (τ), reaction temperature (T), and molar flow ratio of oxygen/substrate were investigated systematically. A good yield and selectivity were obtained by taking advantages of continuous flow system. Compared with the traditional batch oxidation process, the new continuous process is more safe and environmentally friendly.Graphical abstract

Organolithium compounds have been used successfully in flow chemistry since the recent past. Most of the studies dealt with the use in halogen-lithium exchanges. So far, however, there has been a lack of use in substitution reactions. The use of flow microreactors makes the highly reactive organolithium compounds more controllable and thus creates new synthetic possibilities.

The application of a flow reactor under ultrasonic irradiation enabled the fast synthesis of new spiro-fused indoles in a one-pot methodology. The exploitation of the reactivity of biobased building blocks, including acrylic acids and formamides, was essential to achieve such highly functionalized molecular targets. A four-step process with a 2–3 min residence time, and no aqueous work-up, created spiro[indoline-succinimides], spiro[indole-pyrrolo-succinimides] and spiro[indole-pyrido-succinimides] with high overall yields.Graphical Abstract

AbstractContinuous flow calorimeters are a promising tool in process development and safety engineering, especially for flow chemistry applications to characterize the heat release and kinetic parameters of rapid chemical reactions. In this study, the digital accompaniment of an isoperibolic flow calorimeter for characterization of exothermic reactions is presented. To support experimental planning and evaluation, computational fluid dynamic simulations are carried out for single-phase flow in the microreactor. The residence time distribution is obtained and used for estimation of conversion and temperature profiles along the microreactor channel. This leads to an integration of CFD simulations into the calorimeter’s software-guided workflow reducing the experimental effort regarding the determination of thermokinetic data. The approach is tested for a highly exothermic test reaction, which provides further hints for future investigations.Article highlights• Estimation of conversion and temperature profiles within a microscale calorimeter• Combination of CFD simulations and reactor performance estimation• Approach was tested for highly oxidation of sodium thiosulfate• Estimated conversion and temperature profiles are in good agreement with experimental dataGraphical abstract

Micro/nano-sized magnetic particles are widely used in various reactors for antibiotic pollution removal. However, in conventional reactors, the magnetic particles are either fixed, which may cause low mass transfer and slow diffusion, or stirred disorderly, which is difficult to be accurately regulated for further optimizing the reactor design. In this work, a magnet-actuated microfluidic reactor filled with the precision manipulated Fe-based amorphous microspheres was developed to decompose the tetracycline, which was composed of two pieces of 3D printed transparent resin modes with microchannels. And the microspheres with soft magnetism were evenly put into the reaction chamber and driven by the external magnetic field, which controls them to bounce up and down for further improving the efficiency of the Fenton-like reactions occurred in the microreactor. In the experiment, the degradation performance of the microreactor was explored by adjusting the electromagnetic signals and flow rates of the reagents. The degradation efficiency could achieve 80.39% within 1.5 min when the magnetic field was generated by a sinusoidal voltage of 6 V and a frequency of 5 Hz at the flow rate of 100 μL/min. The degradation was largely enhanced and the proposed microreactors showed good reusability and stability, and may be scaled up for treating various kinds of sewage.